Hydrophilic-lipophilic balance (HLB) of POE (5) coco amine
Hydrophilic-lipophilic balance (HLB) of POE (5) coco amine
An In-Depth Technical Guide to the Hydrophilic-Lipophilic Balance (HLB) of POE (5) Coco Amine
Authored by: A Senior Application Scientist
Abstract
The Hydrophilic-Lipophilic Balance (HLB) system remains a cornerstone of formulation science, providing an empirical scale to predict the behavior of surfactants. This guide offers a detailed examination of the HLB of Polyoxyethylene (5) Coco Amine, a versatile non-ionic surfactant. We will dissect its molecular architecture, present theoretical methods for calculating its HLB, and provide a robust experimental protocol for its empirical determination. This document is intended for researchers, scientists, and drug development professionals who require a deep, practical understanding of this surfactant's properties to optimize emulsion and dispersion systems.
The Hydrophilic-Lipophilic Balance (HLB) System: A Foundational Overview
The HLB system, first proposed by William C. Griffin in 1949, quantifies the degree to which a surfactant is hydrophilic (water-loving) or lipophilic (oil-loving).[1][2] It is an invaluable tool for formulators, enabling them to systematically select emulsifiers to create stable and effective products.[3] The HLB scale for non-ionic surfactants typically ranges from 0 to 20.[4][5]
-
Low HLB Values (0-8): Indicate a predominantly lipophilic character, making these surfactants soluble in oil. They are ideal for creating water-in-oil (W/O) emulsions.
-
Mid-range HLB Values (8-13): These surfactants exhibit good wetting properties and are often used as oil-in-water (O/W) emulsifiers.[6]
-
High HLB Values (13-20): Indicate strong hydrophilic characteristics and water solubility. These are used as detergents, solubilizers, and O/W emulsifiers.[7]
The fundamental principle is to match the HLB of the surfactant or surfactant blend to the "required HLB" of the oil phase to achieve minimum interfacial tension and maximum emulsion stability.[8][9]
Molecular Architecture of POE (5) Coco Amine
Polyoxyethylene (5) Coco Amine (CAS: 61791-14-8) is a non-ionic surfactant belonging to the ethoxylated amine family.[10] Its structure is inherently amphiphilic, containing distinct lipophilic and hydrophilic regions, which is the source of its surface-active properties.
-
Lipophilic Moiety: The "coco amine" portion forms the hydrophobic tail. It is derived from coconut oil fatty acids and consists of a mixture of alkyl chains, primarily Lauric (C12) and Myristic (C14) acids. This long hydrocarbon tail provides oil solubility.
-
Hydrophilic Moiety: The "Polyoxyethylene (POE) (5)" group constitutes the water-soluble head. It consists of five repeating ethylene oxide units, attached to the nitrogen atom of the coco amine.[11] The ether linkages and terminal hydroxyl group in this chain are responsible for its affinity for water.
This dual nature allows POE (5) Coco Amine to position itself at the oil-water interface, reducing the interfacial tension that prevents the two phases from mixing.
Theoretical HLB Calculation
The HLB value of a non-ionic surfactant like POE (5) Coco Amine can be estimated using established theoretical models. These calculations provide a valuable starting point for formulation development.
Griffin's Method
Griffin's method is the most widely used approach for non-ionic surfactants.[12] It is based on the weight percentage of the hydrophilic portion of the molecule.[7][13]
Formula: HLB = 20 * (Mh / M)[14]
Where:
-
Mh is the molecular mass of the hydrophilic group (the POE chain).
-
M is the total molecular mass of the surfactant.
Calculation Example:
-
Lipophilic Mass (Coco Amine): Assuming an average chain length of C12 (Lauryl), the molecular weight of the coco amine tail (C₁₂H₂₅N) is approximately 183.35 g/mol .
-
Hydrophilic Mass (Mh): The mass of 5 ethylene oxide units ((C₂H₄O)₅) is 5 * 44.05 g/mol = 220.25 g/mol .
-
Total Mass (M): M = 183.35 + 220.25 = 403.60 g/mol .
-
Calculated HLB: HLB = 20 * (220.25 / 403.60) ≈ 10.91
This calculated value aligns well with the values reported in technical literature, which are typically around 10.3 to 10.5 .[6][11][15] The minor discrepancy arises from the variability in the fatty acid chain lengths of the "coco" raw material.
Davies' Method
An alternative approach, proposed by Davies in 1957, calculates HLB based on summing empirically derived group numbers for the different structural components of the surfactant.[1][14]
Formula: HLB = 7 + Σ(Hydrophilic group numbers) - Σ(Lipophilic group numbers)
Calculation Example (using C12 amine):
-
Hydrophilic Groups:
-
Tertiary Amine (N): 9.4
-
Ether Linkage (-O-): 1.3 (x5)
-
-
Lipophilic Groups:
-
-CH₂-: 0.475 (x11)
-
-CH₃: 0.475 (x1)
-
Calculated HLB: HLB = 7 + 9.4 + (5 * 1.3) - (11 * 0.475) - (1 * 0.475) = 7 + 9.4 + 6.5 - 5.225 - 0.475 = 17.2
The significant deviation of the Davies' method result from the Griffin method and experimentally cited values highlights a key insight: Griffin's method is generally considered more reliable for polyoxyethylene-based non-ionic surfactants, for which it was originally designed.
| Calculation Method | Key Principle | Calculated HLB | Reported HLB |
| Griffin's Method | Based on the weight % of the hydrophilic (EO) chain. | ~10.9 | ~10.3 - 10.5[6][11][15] |
| Davies' Method | Based on summing empirical group contribution numbers. | ~17.2 |
Table 1: Comparison of Theoretical HLB Values for POE (5) Coco Amine.
Experimental Determination of Required HLB
While theoretical calculations are useful, the most accurate way to formulate a stable emulsion is to experimentally determine the "required HLB" (rHLB) of the specific oil phase you intend to use.[16] This is because impurities and minor components in oils can alter their polarity and, thus, their rHLB.[17] The optimal emulsifier system will have an HLB value that matches the rHLB of the oil phase.[18]
Protocol: Emulsion Stability Assessment
This protocol describes a systematic method to determine the rHLB of an oil by creating a series of emulsions with surfactant blends of varying, known HLB values.
Materials:
-
Oil phase to be tested.
-
Deionized water.
-
Low HLB surfactant (e.g., Sorbitan Oleate, HLB = 4.3).
-
High HLB surfactant (e.g., Polysorbate 80, HLB = 15.0).
-
POE (5) Coco Amine (for validation post-determination).
-
Glass beakers or vials (e.g., 20 mL).
-
High-shear homogenizer.
-
Graduated cylinders or pipettes.
Procedure:
-
Prepare Surfactant Blends: Prepare 10 different surfactant blends of the high and low HLB surfactants to achieve a range of HLB values (e.g., from 5 to 14). The total surfactant concentration in the final emulsion should be kept constant (e.g., 5% w/w). The HLB of the blend is calculated by the weighted average: HLB_blend = (Fraction_A * HLB_A) + (Fraction_B * HLB_B)
-
Emulsion Preparation: For each surfactant blend, prepare an emulsion. A typical starting point is a 10% oil-in-water (O/W) emulsion.
-
Accurately weigh 1.0 g of the surfactant blend into a vial.
-
Add 10.0 g of the oil phase. Mix thoroughly.
-
Add 89.0 g of deionized water.
-
-
Homogenization: Subject each mixture to high-shear homogenization for a fixed duration (e.g., 3-5 minutes) at a constant speed to ensure uniform droplet size distribution.[19]
-
Stability Observation: Store the prepared emulsions in a quiescent state at a controlled temperature. Observe the emulsions at set time intervals (e.g., 1 hr, 4 hrs, 24 hrs, 1 week) for signs of instability:
-
Creaming: Formation of a concentrated layer of oil droplets at the top.
-
Coalescence: Merging of small droplets into larger ones.
-
Phase Separation: Complete breaking of the emulsion into distinct oil and water layers.
-
-
Identify Optimum HLB: The rHLB of the oil is the HLB of the surfactant blend that produced the most stable emulsion (i.e., the one showing the least creaming, coalescence, or separation over the longest period).
Applications Guided by HLB
The HLB value of ~10.5 for POE (5) Coco Amine places it as a highly versatile O/W emulsifier and wetting agent, suitable for a wide range of applications.[6][11] Its slightly cationic nature in acidic conditions also broadens its utility.
| HLB Range | Primary Application | Suitability of POE (5) Coco Amine (HLB ~10.5) |
| 4 - 8 | W/O Emulsifiers | Not suitable |
| 8 - 13 | Wetting Agents | Excellent |
| 8 - 16 | O/W Emulsifiers | Excellent |
| 13 - 16 | Detergents | Good |
| 15 - 20 | Solubilizers | Limited suitability |
Table 2: Application ranges based on HLB and the positioning of POE (5) Coco Amine.
This surfactant is particularly effective in:
-
Agrochemical Formulations: Emulsifying active ingredients in pesticide and herbicide concentrates.
-
Industrial & Institutional Cleaners: Acting as a degreaser and wetting agent in both acidic and alkaline formulations.
-
Textile Processing: Used as a scouring and dyeing assistant due to its dispersing properties.[11]
-
Material Science: Can be used as a stabilizer for nanoparticle dispersions.[6]
Conclusion
The Hydrophilic-Lipophilic Balance is a critical parameter for any formulator working with surfactants. For POE (5) Coco Amine, theoretical calculations using Griffin's method provide an estimated HLB of approximately 10.9, which is in close agreement with the experimentally derived and supplier-reported values of 10.3-10.5. This value firmly establishes it as an effective oil-in-water emulsifier and wetting agent. This guide has provided the theoretical underpinnings, a robust experimental protocol for determining the required HLB of an oil system, and an overview of its primary applications. By leveraging both theoretical calculations and empirical validation, researchers and developers can confidently and efficiently incorporate POE (5) Coco Amine into stable, high-performance formulations.
References
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Hess, J. R. Company, Inc. (n.d.). Basics of the HLB System. Retrieved from [Link]
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ResearchGate. (2015). How do I calculate the Hydrophilic-lipophilic balance (HLB)?. Retrieved from [Link]
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Chemistry with Dr Bilal. (2020, June 12). GRIFFIN METHOD To Calculate HLB [Video]. YouTube. Retrieved from [Link]
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Grokipedia. (n.d.). Hydrophilic-lipophilic balance. Retrieved from [Link]
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Stepan Company. (2018, September 13). Hydrophilic Lipophilic Balance, Part II [Video]. YouTube. Retrieved from [Link]
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SlidePlayer. (n.d.). Hydrophilic-Lipophilic Balance (HLB). Retrieved from [Link]
- ACS Publications. (2023). Hydrophilic–Lipophilic Balance (HLB) Correlation Method for the Selection of Ionic Liquid Surfactant Modifiers of the Viscosity and Emulsion Stability of Heavy Oils. Langmuir.
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European Chemicals Agency (ECHA). (n.d.). Amines, coco alkyl, ethoxylated. Retrieved from [Link]
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National Institutes of Health (NIH). (2020). Study on the relationships between the oil HLB value and emulsion stabilization. RSC Advances. Retrieved from [Link]
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ResearchGate. (2024). Theoretical and Experimental Determinations of the Hydrophilic–Lipophilic Balance (HLB) of Representative Oils and Lecithins. Retrieved from [Link]
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Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Ethoxylated cocoamine. Retrieved from [Link]
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EMCO Chemicals. (n.d.). Ethoxylates. Retrieved from [Link]
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